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Compound of Interest

Compound Name: Piperonyl acetone

Cat. No.: B1678440

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
does not replace a formal safety data sheet (SDS) or a comprehensive risk assessment.
Always consult the official SDS from your supplier and follow all institutional and regulatory
safety protocols.

Introduction

Piperonyl acetone, also known as 4-(3,4-methylenedioxyphenyl)-2-butanone, is an aromatic
ketone utilized as a fragrance ingredient and a chemical intermediate. Its safe handling in a
research and development setting is paramount to protect personnel from potential hazards.
This guide provides an in-depth overview of the known safety information, handling
procedures, and personal protective equipment recommendations for piperonyl acetone.

Hazard Identification and Classification

Piperonyl acetone is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, eye contact, and ingestion. Based on available safety data sheets, it is
known to cause skin and eye irritation and may cause respiratory irritation.

Toxicological Data
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Quantitative toxicological data for piperonyl acetone is not extensively available in the public
domain. The Research Institute for Fragrance Materials (RIFM) has conducted a safety
assessment, and the findings are summarized below. For comparison, data on the related
compound acetone is also provided, though it should be noted that the toxicological profiles of
the two substances may differ significantly.

Table 1: Acute Toxicity Data

Substance Test Species Route Value Reference
Piperonyl No data
LD50 - Oral ) -
Acetone available
Piperonyl ) No data
LC50 - Inhalation -
Acetone available
Sciencelab.c
Acetone LD50 Mouse Oral 3000 mg/kg
om MSDS
) Sciencelab.c
Acetone LC50 (4h) Mouse Inhalation 44,000 mg/m3
om MSDS
Sciencelab.c
Acetone LD50 Rat Oral 5800 mg/kg
om MSDS
] Sciencelab.c
Acetone LC50 (8h) Rat Inhalation 50,100 mg/m3
om MSDS

Table 2: Genotoxicity and Skin Sensitization

Substance Assay Result Reference
) o Not expected to be RIFM Safety

Piperonyl Acetone Genotoxicity )
genotoxic Assessment

) ) o Not expected to be a RIFM Safety
Piperonyl Acetone Skin Sensitization ] N
skin sensitizer Assessment

Experimental Protocols
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Detailed experimental protocols for the safety assessment of piperonyl acetone are not
publicly available. However, based on the RIFM safety assessment summaries, the following
standard toxicological assays were likely performed.

Genotoxicity Assays

o Objective: To assess the potential of a substance to cause genetic mutations.
o Typical Methodologies: A battery of tests is typically employed, including:

o Ames Test (Bacterial Reverse Mutation Assay): This test uses various strains of
Salmonella typhimurium with mutations in genes involved in histidine synthesis. The test
substance is evaluated for its ability to cause a reversion to a state where the bacteria can
synthesize histidine again.

o In Vitro Mammalian Cell Gene Mutation Test: This assay uses mammalian cell lines to
detect gene mutations induced by the test substance.

o In Vitro Mammalian Chromosomal Aberration Test: This test assesses the potential of a
substance to cause structural chromosomal abnormalities in cultured mammalian cells.

Repeated Dose Toxicity Studies

o Objective: To evaluate the adverse effects of a substance following repeated administration
over a prolonged period.

o Typical Methodology: The substance is administered daily to laboratory animals (typically
rats) for a set period (e.g., 28 or 90 days) via the most relevant route of exposure (e.g., oral,
dermal). Clinical observations, body weight, food consumption, hematology, clinical
chemistry, and organ weights are monitored. At the end of the study, a full histopathological
examination is performed.

Skin Sensitization Assays

o Objective: To determine the potential of a substance to cause allergic contact dermatitis.

» Typical Methodologies:
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o Local Lymph Node Assay (LLNA): This in vivo test measures the proliferation of
lymphocytes in the draining lymph nodes of mice following dermal application of the test
substance.

o In Vitro Methods: A number of in vitro methods are now available that assess key events in
the skin sensitization pathway, such as the Direct Peptide Reactivity Assay (DPRA) and
the KeratinoSens™ assay.

Personal Protective Equipment (PPE)

Appropriate PPE is essential to minimize exposure to piperonyl acetone.

Table 3: Personal Protective Equipment Recommendations

Protection Type Recommendation Specifications

] Safety glasses with side )
Eye Protection ) ANSI Z87.1 compliant
shields or goggles

Butyl rubber is highly
recommended for protection
against ketones. Natural
Hand Protection Chemical-resistant gloves rubber may also be suitable.
Nitrile, latex, and vinyl gloves
are not recommended for

prolonged contact.[1]

Skin and Body Protection Laboratory coat -

If ventilation is inadequate, a
) ) Use in a well-ventilated area or  NIOSH-approved respirator
Respiratory Protection ) , ) )
under a chemical fume hood. with an organic vapor cartridge

may be necessary.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Use
only in a well-ventilated area. Wash hands thoroughly after handling.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents, strong acids, and strong bases.

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable container for disposal.

o Large Spills: Evacuate the area and ventilate. Wear appropriate PPE. Prevent the spill from
entering drains. Contain the spill and collect the material for disposal.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if irritation develops.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a small amount of water to drink. Seek immediate medical attention.

Potential Mechanism of Action: Cytochrome P450
Inhibition

Piperonyl acetone contains a methylenedioxyphenyl (MDP) group, a structural feature found
in other compounds known to interact with cytochrome P450 (CYP450) enzymes.[2] For
instance, safrole, a structurally related compound, is a known inhibitor of several CYP450
isoforms.[3] The MDP group can be metabolized by CYP450 enzymes to form a reactive

carbene intermediate, which can then bind to the heme iron of the enzyme, leading to
mechanism-based inhibition.[4] This inhibition can affect the metabolism of other xenobiotics.
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Caption: Proposed mechanism of cytochrome P450 inhibition by piperonyl acetone.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Physical and Chemical Properties

Table 4: Physical and Chemical Properties of Piperonyl Acetone
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Property Value Reference
CAS Number 55418-52-5 MetaSci SDS
Molecular Formula C11H1203 MetaSci SDS
Molecular Weight 192.21 g/mol MetaSci SDS
Appearance White crystalline powder MetaSci SDS
Melting Point 50-53 °C MetaSci SDS
Boiling Point 164-165 °C @ 12 mmHg MetaSci SDS
Solubility Insoluble in water PubChem

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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